Cas no 79617-95-1 (cis-Sertraline)

Technical Introduction: cis-Sertraline cis-Sertraline is a stereoisomer of the selective serotonin reuptake inhibitor (SSRI) sertraline, known for its potential pharmacological activity. As a key intermediate or research compound, it offers utility in studying structure-activity relationships and enantiomeric effects in neuropharmacology. Its defined stereochemistry allows for precise investigations into serotonin transporter (SERT) binding affinity and metabolic pathways. cis-Sertraline is valued in analytical and synthetic chemistry for its role in chiral separation studies and the development of stereoselective synthesis methods. High purity and well-characterized properties make it suitable for preclinical research and mechanistic studies, contributing to advancements in psychotropic drug development.
cis-Sertraline structure
cis-Sertraline structure
Product Name:cis-Sertraline
CAS No:79617-95-1
MF:C17H17Cl2N
MW:306.229582548141
CID:555517
PubChem ID:63009
Update Time:2025-06-07

cis-Sertraline Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1R,4R)-rel-
    • cis-sertraline
    • rac-cis-Sertraline H
    • rac-cis-Sertraline Hydrochloride
    • 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-
    • 1-Naphthalenamine,4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-(?à)-
    • cis-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
    • cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine
    • CPD000466298
    • Sertraline HCl
    • Tox21_500870
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine hydrochloride
    • HY-B0176A
    • Z1544404500
    • NSC-758948
    • SERTRALINE HYDROCHLORIDE [VANDF]
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, hydrochloride, (1S-cis)-
    • CP-51974-1
    • (+)-sertraline hydrochloride
    • Tresleen
    • Sertraline hydrochloride
    • UTI8907Y6X
    • SERTRALINE HYDROCHLORIDE (USP MONOGRAPH)
    • Sertraline hydrochloride [USAN:USP]
    • Sertraline Hydrochloride (1S-cis)-Isomer
    • SERTRALINE HYDROCHLORIDE [USP MONOGRAPH]
    • (1 s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
    • SCHEMBL23230
    • SMR000466298
    • NC00726
    • NCGC00092386-03
    • S4053
    • NSC-746308
    • 1-Naphthalenamine,?4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, (1S,4S)-, hydrochloride?(1:1)
    • SERTRALINE HYDROCHLORIDE [EP MONOGRAPH]
    • Sertraline hydrochloride (USAN:USP)
    • (1R,4S)-SERTRALINE HCL
    • Cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenaminehydrochloride
    • Sertraline for system suitability, European Pharmacopoeia (EP) Reference Standard
    • O12070
    • HMS1922P09
    • SERTRALINE HYDRECHLORIDE
    • C17H18Cl3N
    • (1S,4S)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine HCl
    • NSC746308
    • (1S-cis)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • EN300-122632
    • Gladem
    • (1s-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphathalenamine hydrochloride
    • (+/-)-Sertraline Hydrochloride
    • CP-51974-1 HCl
    • AKOS015846322
    • EU-0100870
    • Sertraline.HCl, 1mg/ml in Methanol
    • DTXCID9020243
    • NC00198
    • SERTRALINE HYDROCHLORIDE [WHO-DD]
    • SERTRALINE HYDROCHLORIDE [MI]
    • Sertraline hydrochloride, >=98% (HPLC)
    • Sertraline hydrochloride- Bio-X
    • BLFQGGGGFNSJKA-XHXSRVRCSA-N
    • KS-1111
    • Sertraline hydrochloride (JAN/USP)
    • MFCD00895772
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride
    • D00825
    • SPECTRUM1505262
    • Tatig
    • CAS-79559-97-0
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthylamine monohydrochloride
    • NCGC00092386-01
    • CHEMBL1709
    • SERTRALINE HYDROCHLORIDE (MART.)
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2, 3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
    • SERTRALINE HYDROCHLORIDE [USP-RS]
    • Sertraline hydrochloride impurity Standard
    • SERTRALINE HYDROCHLORIDE [EP IMPURITY]
    • Sertraline Hydrochloride (1.0 mg/mL in Methanol)
    • Sertraline for system suitability
    • BS164399
    • Pharmakon1600-01505262
    • UNII-UTI8907Y6X
    • Zoloft
    • Sertraline.HCl
    • Q27108281
    • Sertraline hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • Serlift
    • NCGC00261555-01
    • [(1S,4S)-4-(3,4-DICHLORO-PHENYL)-1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL]-METHYL-AMINE HYDROCHLORIDE
    • (+)-cis-(1S,4S)-1-methylamino-4-(3,4-dichlorophenyl)tetralin hydrochloride
    • 79559-97-0
    • Sertraline hydrochloride [USAN]
    • (1R,4S)-Sertraline Hydrochloride
    • (1s,4s)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-n-methyl-1-naphthalenaminehydrochloride
    • C17H17Cl2N.HCl
    • NCGC00092386-13
    • MLS000758929
    • NSC 758948
    • Aremis
    • Sertraline hydrochloride, British Pharmacopoeia (BP) Reference Standard
    • Sertraline for peak identification, European Pharmacopoeia (EP) Reference Standard
    • Zoloft (TN)
    • AC-740
    • Tox21_111199_1
    • Tox21_111199
    • Atruline
    • rac-Sertraline Hydrochloride ((1RS,4RS)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride)
    • CHEBI:9124
    • (1S-cis)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
    • Sertraline hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • SERTRALINE HYDROCHLORIDE (EP IMPURITY)
    • CCG-39575
    • (1S,4-Dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthyl(methyl)amine hydrochloride
    • SERTRALINE HYDROCHLORIDE [JAN]
    • 79617-95-1
    • Cp-51,974-1
    • Serad
    • Sertraline (hydrochloride)
    • AKOS005267232
    • CP-5197401
    • Hydrochloride, Sertraline
    • SERTRALINE HYDROCHLORIDE [MART.]
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-aminium chloride
    • SERTRALINE HYDROCHLORIDE (USP-RS)
    • NSC 746308
    • (1S,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride
    • NSC758948
    • Sertraline (as hydrochloride)
    • HB1717
    • NS00076189
    • Sertraline Hydrochloride 1.0 mg/ml in Methanol (as free base)
    • MLS001401398
    • Sertraline for peak identification
    • SERTRALINE HYDROCHLORIDE (EP MONOGRAPH)
    • Cp 51,974-1
    • Lustral
    • LP00870
    • SERTRALINE HYDROCHLORIDE [ORANGE BOOK]
    • CS-2052
    • A839713
    • (1R,4R)-rel-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride (1:1); cis-N-Methyl-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthaleneamine hydrochloride; cis-(+/-)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine hydrochloride; (+/-)-Sertraline hydrochloride
    • DTXSID1040243
    • (1RS,4SR)-4-(3,4-Dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine Hydrochloride
    • (1S,4S)-1-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-4-(methylamino)naphthalene Hydrochloride
    • Adjuvin
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-(±)- (ZCI)
    • rel-(1R,4R)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine (ACI)
    • (±)-Sertraline
    • 1-Naphthalenamine, 4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-, cis-
    • (1S,4S)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride
    • 79896-32-5
    • Sertraline.HCl, 1mg/ml in Methanol (as free base)
    • GLXC-04105
    • cis-Sertraline
    • Inchi: 1S/C17H17Cl2N/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12,17,20H,7,9H2,1H3/t12-,17-/m0/s1
    • InChI Key: VGKDLMBJGBXTGI-SJCJKPOMSA-N
    • SMILES: N([C@H]1CC[C@@H](C2C=CC(Cl)=C(Cl)C=2)C2C=CC=CC1=2)C

Computed Properties

  • Exact Mass: 305.074
  • Monoisotopic Mass: 305.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2

Experimental Properties

  • Color/Form: White to off white powder
  • Density: 1.25
  • Melting Point: 270-273?C
  • Boiling Point: 907.7°C at 760 mmHg
  • Flash Point: 502.8°C
  • PSA: 12.03000
  • LogP: 5.57050

cis-Sertraline Security Information

cis-Sertraline Pricemore >>

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cis-Sertraline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diethylamine ,  Benzenesulfonic acid, 3,3′,3′′-phosphinidynetris-, sodium salt (1:3) Catalysts: Palladium diacetate Solvents: Acetonitrile ,  Water ;  80 min
Reference
Synthesis of Dihydronaphthalenes via Aryne Diels-Alder Reactions: Scope and Diastereoselectivity
Dockendorff, Chris; Sahli, Stefan; Olsen, Madeline; Milhau, Ludovic; Lautens, Mark, Journal of the American Chemical Society, 2005, 127(43), 15028-15029

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  rt
Reference
Process for the preparation of cis-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydro-1-naphthalenamine and analogs
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Copper ,  Zinc Solvents: Acetic acid ,  Methanol ;  48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ;  12 h, rt → 40 °C
Reference
Manganese-catalysed benzylic C(sp3)-H amination for late-stage functionalization
Clark, Joseph R.; Feng, Kaibo ; Sookezian, Anasheh; White, M. Christina, Nature Chemistry, 2018, 10(6), 583-591

Production Method 4

Reaction Conditions
1.1 Reagents: Aluminate(1-), hydrotrimethoxy-, lithium (1:1), (T-4)- Solvents: Tetrahydrofuran ;  0 °C; 20 h, 75 °C; 75 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Diethyl ether ,  Water ;  0 °C
Reference
Palladium-Catalyzed Dearomative syn-1,4-Carboamination with Grignard Reagents
Tang, Conghui; Okumura, Mikiko; Zhu, Yunbo; Hooper, Annie R.; Zhou, Yu; et al, Angewandte Chemie, 2019, 58(30), 10245-10249

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide
1.2 Reagents: Lithium diisopropylamide ,  N-Phenyltrifluoromethanesulfonimide Solvents: Tetrahydrofuran
1.3 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dichloroethane
1.4 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  12 h, rt
1.5 Reagents: Lithium aluminum hydride Solvents: Toluene ;  0 °C; 5 h, 0 °C → reflux; reflux → 0 °C
1.6 Reagents: Sodium hydroxide Solvents: Water
Reference
Intermolecular Radical C(sp3)-H Amination under Iodine Catalysis
Bosnidou, Alexandra E. ; Muniz, Kilian, Angewandte Chemie, 2019, 58(22), 7485-7489

cis-Sertraline Raw materials

cis-Sertraline Preparation Products

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